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Compound of Interest

2-Hydroxy-5-
Compound Name:
(phenyldiazenyl)benzoic acid-d5

Cat. No.: B12419226

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxy-5-
(phenyldiazenyl)benzoic acid-d5, a deuterated isotopologue of a molecule with relevance in
pharmaceutical research and development. This document details its molecular characteristics,
offers insights into its synthesis and potential experimental applications, and explores plausible
biological signaling pathways it may influence.

Core Molecular Data

2-Hydroxy-5-(phenyldiazenyl)benzoic acid and its deuterated form are of interest in various
research applications, including as analytical standards and tracers in metabolic studies. The
incorporation of deuterium atoms provides a valuable tool for mass spectrometry-based
quantification.

Molecular Weight and Physicochemical Properties

The fundamental properties of 2-Hydroxy-5-(phenyldiazenyl)benzoic acid and its d5
isotopologue are summarized below. The molecular weight of the deuterated compound is
calculated based on the substitution of five hydrogen atoms with deuterium.
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2-Hydroxy-5- 2-Hydroxy-5-
Property (phenyldiazenyl)benzoic (phenyldiazenyl)benzoic

acid acid-d5
Molecular Formula C13H10N203 C13HsDsN20s3
Molecular Weight 242.23 g/mol [1][2] ~247.26 g/mol
CAS Number 3147-53-3 Not available
Appearance Brown to dark brown solid[3] Not available
Melting Point 220.5 °C[3] Not available
Boiling Point 472.7 £ 40.0 °C (Predicted)[3] Not available
Density 1.30 + 0.1 g/cm3 (Predicted)[3] Not available
pKa 2.71 £ 0.10 (Predicted)[3] Not available

Slightly soluble in acetone,
Solubility agueous base, and methanol. Not available

[3]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis and application of 2-Hydroxy-5-

(phenyldiazenyl)benzoic acid-d5 are not extensively published. However, based on

established organic chemistry principles and literature on related compounds, plausible

methodologies can be outlined.

Synthesis of 2-Hydroxy-5-(phenyldiazenyl)benzoic acid

The synthesis of the non-deuterated parent compound typically involves a diazo coupling

reaction. A generalized protocol is described below.

Experimental Protocol:

» Diazotization of Aniline: Aniline is treated with a solution of sodium nitrite in the presence of a

strong acid (e.g., hydrochloric acid) at a low temperature (0-5 °C) to form a

benzenediazonium salt.
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o Coupling Reaction: The resulting diazonium salt solution is then slowly added to a cooled
alkaline solution of salicylic acid. The diazonium salt couples with the salicylic acid at the 5-
position to form 2-Hydroxy-5-(phenyldiazenyl)benzoic acid.

« Purification: The product precipitates out of the solution and can be collected by filtration,
followed by washing and recrystallization to achieve the desired purity.

Synthesis of 2-Hydroxy-5-(phenyldiazenyl)benzoic acid-
d5

The synthesis of the deuterated analogue would involve using a deuterated starting material. A
common strategy is to use aniline-d>5.

Experimental Protocol:

e Diazotization of Aniline-d5: Aniline-d5 is diazotized under the same conditions as the non-
deuterated aniline to form the corresponding d5-benzenediazonium salt.

e Coupling Reaction: The d5-benzenediazonium salt is then coupled with salicylic acid as
described in the protocol above.

o Purification: The resulting 2-Hydroxy-5-(phenyldiazenyl)benzoic acid-d5 is purified using
standard techniques such as filtration, washing, and recrystallization.

General methods for the deuteration of aromatic compounds often involve H-D exchange
reactions using heavy water (D20) under high temperature and pressure, sometimes with a
catalyst.[4] Flow synthesis methods using microwave technology are also being developed to
improve efficiency.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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